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Compound of Interest

Compound Name: 1-(4-Sec-butylphenyl)ethanone

Cat. No.: B155789

Technical Support Center: 1-(4-Sec-
butylphenyl)ethanone

Welcome to the technical support guide for 1-(4-Sec-butylphenyl)ethanone (CAS No. 7645-
81-0), a key intermediate in pharmaceutical synthesis.[1][2] This document provides
researchers, scientists, and drug development professionals with essential information on its
handling, storage, and troubleshooting common experimental issues. Our goal is to ensure the
integrity of your research and the safety of your laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What are the primary uses of 1-(4-Sec-butylphenyl)ethanone in research and
development?

Al: 1-(4-Sec-butylphenyl)ethanone is a crucial synthetic intermediate. It is notably used in the
synthesis of 2-(p-sec-Butylphenyl)propionic Acid, an impurity of Ibuprofen.[2] Its structural
properties make it a valuable building block in the development of various pharmaceutical
compounds.

Q2: What are the key physical and chemical properties | should be aware of?

A2: Understanding the physicochemical properties of 1-(4-Sec-butylphenyl)ethanone is
fundamental to its proper handling and use in experiments. Below is a summary of its key
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characteristics:

Property Value Source

CAS Number 7645-81-0 [11[2][3]

Molecular Formula C12H160 [11[3]114]

Molecular Weight 176.26 g/mol [1114]
Not explicitly stated, but

Appearance o
related compounds are liquid.
252.00 to 254.00 °C @ 760.00

Boiling Point mm Hg (estimated for an [5]
isomer)

. 86.00 °F / 30.00 °C (for an
Flash Point [5]

isomer)

) 0.96 g/cm?3 at 20 °C (for a
Density [6]
related compound)

Slightly miscible with water;
- miscible with chloroform and
Solubility [6]
methanol (for a related

compound).

Q3: What are the recommended storage conditions for 1-(4-Sec-butylphenyl)ethanone?

A3: Proper storage is critical to maintain the stability and purity of 1-(4-Sec-
butylphenyl)ethanone. It is recommended to store the compound in a tightly closed container
in a cool, dry, and well-ventilated area.[6][7] Some suppliers recommend refrigeration at 2-8°C.
[1] It should be kept away from heat, sparks, open flames, and other ignition sources.[6][7][8]

Q4: What personal protective equipment (PPE) should be used when handling this compound?
A4: To ensure personal safety, it is imperative to use appropriate PPE. This includes:

o Eye Protection: Safety glasses or goggles.
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» Hand Protection: Chemical-resistant gloves.
» Body Protection: A lab coat or other protective clothing to prevent skin contact.[9]

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation of vapors.[7][10]

Troubleshooting Guide

Problem 1: Inconsistent Experimental Results

e Possible Cause 1: Compound Degradation. Improper storage can lead to the degradation of
1-(4-Sec-butylphenyl)ethanone. Exposure to heat, light, or air can compromise its purity.

o Solution: Always ensure the container is tightly sealed after use and stored under the
recommended conditions.[6][7] If degradation is suspected, it is advisable to verify the
compound's purity via analytical methods such as Gas Chromatography-Mass
Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

o Possible Cause 2: Contamination. Cross-contamination from other reagents or solvents can
lead to unexpected side reactions and inconsistent results.

o Solution: Use clean, dedicated glassware and equipment for handling 1-(4-Sec-
butylphenyl)ethanone. Ensure that all solvents and other reagents are of high purity.

Problem 2: Difficulty in Dissolving the Compound
e Possible Cause: Use of an inappropriate solvent.

o Solution: Based on the properties of related compounds, 1-(4-Sec-butylphenyl)ethanone
is expected to be slightly miscible with water but should dissolve in organic solvents like
chloroform and methanol.[6] If you are experiencing solubility issues, consider using a
different organic solvent. Gentle warming and agitation can also aid in dissolution, but be
mindful of the compound's flash point.

Experimental Protocols

Preparation of a Standard Solution (1 mg/mL in Methanol)
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This protocol outlines the steps for preparing a standard solution of 1-(4-Sec-

butylphenyl)ethanone, which can be used for various analytical purposes.

Materials:

1-(4-Sec-butylphenyl)ethanone
Anhydrous methanol (analytical grade)
Volumetric flask (e.g., 10 mL)
Analytical balance

Pipettes

Personal Protective Equipment (PPE)

Procedure:

Safety First: Don the appropriate PPE, including safety glasses, gloves, and a lab coat.
Conduct all work in a chemical fume hood.

Weighing: Accurately weigh approximately 10 mg of 1-(4-Sec-butylphenyl)ethanone using
an analytical balance. Record the exact weight.

Dissolution: Carefully transfer the weighed compound into a 10 mL volumetric flask.

Solvent Addition: Add a small amount of anhydrous methanol to the flask to dissolve the
compound. Gently swirl the flask to ensure complete dissolution.

Dilution to Volume: Once the compound is fully dissolved, add more anhydrous methanol to
the flask until the bottom of the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is
homogeneous.

Storage: Transfer the standard solution to a labeled, tightly sealed container. Store in a cool,
dark place, preferably refrigerated, to maintain its stability.
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Visual Workflow

Decision Tree for Handling a Spill of 1-(4-Sec-butylphenyl)ethanone
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Caption: A decision-making workflow for the safe handling of a 1-(4-Sec-
butylphenyl)ethanone spill.

Safe Disposal

Unused 1-(4-Sec-butylphenyl)ethanone and any contaminated materials should be disposed
of as hazardous chemical waste.[11] It is recommended to contact a licensed professional
waste disposal service to ensure compliance with local, regional, and national regulations.[9]
[11] Do not dispose of this chemical down the drain.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. pharmaffiliates.com [pharmaffiliates.com]

2. 1-(4-Sec-butylphenyl)ethanone CAS#: 7645-81-0 [m.chemicalbook.com]

3. clinivex.com [clinivex.com]

4. Ethanone, 1-(4-butylphenyl)- | C12H160 | CID 123470 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. para-tert-butyl acetophenone, 943-27-1 [thegoodscentscompany.com]

6. pharmacopoeia.com [pharmacopoeia.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b155789?utm_src=pdf-body
https://www.benchchem.com/product/b155789?utm_src=pdf-body
https://www.benchchem.com/product/b155789?utm_src=pdf-body
http://angenechemical.com/sds/36901-17-4.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2155714&productDescription=4+-ETHYLACETOPHENONE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/36901-17-4.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2155714&productDescription=4+-ETHYLACETOPHENONE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/36901-17-4.pdf
https://www.benchchem.com/product/b155789?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/7645-81-0-1-4-sec-butylphenyl-ethanone-pa090021026.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB9201952_EN.htm
https://www.clinivex.com/product/1-4-sec-butylphenylethanone/
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanone_-1-_4-butylphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanone_-1-_4-butylphenyl
https://www.thegoodscentscompany.com/data/rw1194231.html
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-557_GB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

7. 1-[4-(tert-Butyl)phenyl]ethan-1-one(943-27-1)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

e 8. synerzine.com [synerzine.com]

e 9. fishersci.com [fishersci.com]

e 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 11. angenechemical.com [angenechemical.com]

 To cite this document: BenchChem. [handling and storage recommendations for 1-(4-Sec-
butylphenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155789#handling-and-storage-recommendations-for-
1-4-sec-butylphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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